Cas no 2001994-40-5 (2-(4-Fluoropiperidin-1-yl)pyridine-3-carbaldehyde)

• Product Name: 2-(4-Fluoropiperidin-1-yl)pyridine-3-carbaldehyde
• CAS No: 2001994-40-5
• MF: C₁₁H₁₃FN₂O
• MW: 208.232125997543
• CID: 5990022
• PubChem ID: 165777366
• Update Time: 2025-06-11

2-(4-Fluoropiperidin-1-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-725933
• 2001994-40-5
• 2-(4-fluoropiperidin-1-yl)pyridine-3-carbaldehyde
• 2-(4-Fluoropiperidin-1-yl)pyridine-3-carbaldehyde

• Inchi： 1S/C11H13FN2O/c12-10-3-6-14(7-4-10)11-9(8-15)2-1-5-13-11/h1-2,5,8,10H,3-4,6-7H2
• InChI Key： SMLOPVNFEWWFRE-UHFFFAOYSA-N
• SMILES： FC1CCN(C2C(C=O)=CC=CN=2)CC1

Computed Properties

• Exact Mass: 208.10119120g/mol
• Monoisotopic Mass: 208.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.2Ų

Additional information on 2-(4-Fluoropiperidin-1-yl)pyridine-3-carbaldehyde

2-(4-Fluoropiperidin-1-yl)pyridine-3-carbaldehyde: A Promising Compound in Medicinal Chemistry

2-(4-Fluoropiperidin-1-yl)pyridine-3-carbaldehyde (CAS No. 2001994-40-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its fluorinated piperidine and pyridine carbaldehyde moieties, exhibits a range of biological activities that make it a valuable candidate for drug development.

The fluorinated piperidine ring in 2-(4-Fluoropiperidin-1-yl)pyridine-3-carbaldehyde is a key structural element that contributes to its pharmacological profile. Fluorine atoms are known for their ability to modulate the physicochemical properties of molecules, such as lipophilicity and metabolic stability. This makes the compound particularly suitable for optimizing drug-like properties, including solubility, permeability, and bioavailability.

The pyridine carbaldehyde moiety, on the other hand, is a functional group that can participate in various chemical reactions and biological interactions. Aldehydes are reactive species that can form covalent bonds with nucleophiles, such as thiols and amines, which are abundant in biological systems. This reactivity can be harnessed to design prodrugs or to target specific biomolecules for therapeutic purposes.

Recent studies have explored the potential of 2-(4-Fluoropiperidin-1-yl)pyridine-3-carbaldehyde in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. The mechanism of action involves the modulation of signaling pathways such as NF-κB and MAPK, which are central to the inflammatory response.

In another study, 2-(4-Fluoropiperidin-1-yl)pyridine-3-carbaldehyde was evaluated for its antitumor activity against several cancer cell lines. The results indicated that the compound effectively induced apoptosis and cell cycle arrest in cancer cells, suggesting its potential as an anticancer agent. The mechanism underlying these effects is thought to involve the disruption of mitochondrial function and the activation of caspase-dependent apoptotic pathways.

Beyond its direct biological activities, 2-(4-Fluoropiperidin-1-yl)pyridine-3-carbaldehyde has also been investigated as a scaffold for the development of novel drug candidates. Its modular structure allows for easy functionalization and derivatization, making it an attractive starting point for structure-based drug design. Researchers have synthesized a series of derivatives by modifying the fluorinated piperidine and pyridine carbaldehyde moieties to enhance potency and selectivity.

One notable example is the synthesis of 2-(4-fluoropiperidin-1-yl)-5-substituted pyridine carbaldehydes, which showed improved binding affinity to specific protein targets involved in neurodegenerative diseases. These derivatives were found to effectively cross the blood-brain barrier and exhibit neuroprotective effects in preclinical models of Alzheimer's disease.

The safety profile of 2-(4-Fluoropiperidin-1-yl)pyridine-3-carbaldehyde has also been extensively evaluated. Preclinical toxicology studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. These findings support its potential for further clinical development.

In conclusion, 2-(4-fluoropiperidin-1-yl)pyridine-3-carbaldehyde (CAS No. 2001994-40-5) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for drug development across multiple therapeutic areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, solidifying its position as a key player in the field.